Cas no 112700-85-3 (5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one)

• Product Name: 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one
• CAS No: 112700-85-3
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD24550595
• CID: 2881000
• PubChem ID: 13905286
• Update Time: 2025-06-14

5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS032961409
• 112700-85-3
• 4,5-dihydro-5,5-dimethyl-3-oxo-3h-1,2,4-triazole
• 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one
• 5,5-dimethyl-4,5-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD24550595
• Inchi： 1S/C4H7N3O/c1-4(2)5-3(8)6-7-4/h1-2H3,(H,5,8)
• InChI Key： JIXOBKVSEZWCLA-UHFFFAOYSA-N
• SMILES： O=C1N=NC(C)(C)N1

Computed Properties

• Exact Mass: 113.058911855Da
• Monoisotopic Mass: 113.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Triazolines

Additional information on 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one

Recent Advances in the Study of 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one (CAS: 112700-85-3)

The compound 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one (CAS: 112700-85-3) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolone structure, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. Recent studies have further elucidated its mechanism of action and explored its therapeutic potential in various disease models.

One of the most notable advancements in the study of this compound is its role as a key intermediate in the synthesis of novel bioactive molecules. Researchers have successfully utilized 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one as a building block for the development of potent kinase inhibitors, which are crucial in targeted cancer therapies. The compound's ability to modulate specific signaling pathways has made it a valuable tool in drug discovery efforts.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting the growth of certain cancer cell lines. The research team employed a combination of computational modeling and experimental assays to identify the optimal structural modifications that enhance its bioactivity. Their findings suggest that derivatives of 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one exhibit promising selectivity towards cancer cells while minimizing off-target effects.

Another significant development involves the compound's application in antimicrobial research. A 2023 study highlighted its potential as a scaffold for designing new antibiotics effective against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their activity against a panel of clinically relevant pathogens. The results indicated that certain derivatives displayed potent antibacterial activity, particularly against Gram-positive bacteria.

The pharmacokinetic properties of 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one have also been a focus of recent investigations. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to study its metabolic stability and distribution in biological systems. These studies have provided valuable insights into the compound's drug-like characteristics and have guided the design of more optimized derivatives with improved bioavailability.

Looking ahead, the continued exploration of 5,5-Dimethyl-4,5-dihydro-[1,2,4]triazol-3-one and its derivatives holds great promise for the development of novel therapeutic agents. Ongoing research efforts are focused on expanding its applications in areas such as neurodegenerative diseases and inflammatory disorders. The compound's versatility and the growing body of evidence supporting its biological activities make it a compelling subject for future investigations in chemical biology and pharmaceutical sciences.